Cas no 6738-44-9 (2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide)

2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide structure
6738-44-9 structure
Product Name:2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide
CAS No:6738-44-9
MF:C15H24ClIN2O2
MW:426.720735549927
CID:1716114
PubChem ID:201739
Update Time:2025-04-21

2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide Chemical and Physical Properties

Names and Identifiers

    • 2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide
    • 2-[[2-(4-chlorophenoxy)acetyl]amino]ethyl-diethyl-methylazanium,iodide
    • Ammonium, (2-(2-(p-chlorophenoxy)acetamido)ethyl)diethylmethyl-, iodide
    • (2-(2-(p-Chlorophenoxy)acetamido)ethyl)diethylmethylammonium iodide
    • Diethylamino ethylamide de l'acide p-chlorophenoxyacetique iodomethylate [French]
    • Diethylamino ethylamide de l'acide p-chlorophenoxyacetique iodomethylate
    • 6738-44-9
    • Inchi: 1S/C15H23ClN2O2.HI/c1-4-18(3,5-2)11-10-17-15(19)12-20-14-8-6-13(16)7-9-14;/h6-9H,4-5,10-12H2,1-3H3;1H
    • InChI Key: WFSYJFPHCSIFHC-UHFFFAOYSA-N
    • SMILES: [I-].ClC1C=CC(=CC=1)OCC(NCC[N+](C)(CC)CC)=O

Computed Properties

  • Exact Mass: 426.057
  • Monoisotopic Mass: 426.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 288
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

2-{[(4-chlorophenoxy)acetyl]amino}-N,N-diethyl-N-methylethanaminium iodide Related Literature

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